5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid

• IUPAC Name: 5,7-dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• InChI: InChI=1S/C9H9N3O2/c1-5-3-6(2)12-8(10-5)4-7(11-12)9(13)14/h3-4H,1-2H3,(H,13,14)
• InChI Key: NJJMZMNKPOVXQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=CC(=NN12)C(=O)O)C
• Molecular Formula: C9H9N3O2
• DSSTOX Substance ID: DTXSID20351783
• Molecular Weight: 191.19 g/mol
• CAS RN: 300691-07-0

Description

5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid is a chemical compound with the molecular formula C9H9N3O2. It is a part of a large family of N-heterocyclic compounds known as pyrazolo[1,5-a]pyrimidines.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines has been widely studied. Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings.

Chemical Reactions Analysis

The chemical reactions involving pyrazolo[1,5-a]pyrimidines are diverse due to their great synthetic versatility. This allows for structural modifications throughout its periphery, leading to a wide range of possible applications.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a molecular weight of 191.19.

Scientific Research Applications

5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid has been used in a variety of scientific research applications. It has been used as a substrate for the synthesis of various compounds, such as pyrazolopyrimidines, pyrazolopyridines, and pyrazolopyrrolidines. This compound has also been used as a ligand in the synthesis of coordination complexes. It has been used in the synthesis of heterocyclic compounds, such as 1,3-diarylpyrazolo[1,5-a]pyrimidines, which have potential applications in medicinal chemistry. This compound has also been used in the synthesis of various organic compounds, such as 1,3-diarylpyrazolo[1,5-a]pyrimidines, which have potential applications in organic photochemistry.

Mechanism of Action

The mechanism of action of 5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid has not yet been fully elucidated. However, it is believed to involve the formation of a cyclic adduct between the carboxyl group of this compound and the amino group of the substrate. This adduct is then further stabilized by the formation of a hydrogen bond between the carboxyl group and the amino group. The resulting complex then undergoes a series of reaction steps, leading to the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to inhibit the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. Inhibition of this enzyme can lead to increased levels of acetylcholine, which can have a variety of effects on the body, such as increased alertness, improved memory, and increased muscle tone.

Advantages and Limitations for Lab Experiments

The advantages of using 5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid in laboratory experiments include its ease of synthesis and its low cost. It is also relatively stable, which makes it suitable for use in a variety of reactions. However, it is important to note that this compound is a potentially hazardous compound and should be handled with care. It is also important to note that the compound is not very soluble in water, which can limit its use in certain reactions.

Future Directions

Due to its wide range of applications, there are many possible future directions for the use of 5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid. For example, further research could be conducted into its potential as a therapeutic agent for the treatment of neurological disorders. Additionally, further research could be conducted into its potential as a building block for the synthesis of a variety of compounds, such as heterocycles and coordination complexes. Finally, further research could be conducted into the mechanism of action of this compound, which could lead to the development of more efficient and selective synthetic methods.

Synthesis Methods

5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid can be synthesized using a variety of methods. One of the most commonly used methods is the condensation of 2-amino-5-methylpyrazine and formic acid. The reaction is carried out in an aqueous medium, with the addition of a base such as sodium hydroxide to increase the yield of the reaction. Another method for the synthesis of this compound is the reaction of 2-amino-5-methylpyrazine and acetic anhydride, which is also carried out in an aqueous medium. The reaction yields a mixture of this compound and its isomer, 5,7-diethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid (DEPP).